Cas no 129991-86-2 (1H-Pyrrole-2-carboxaldehyde,5-ethyl-3,4-dimethyl-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde,5-ethyl-3,4-dimethyl-
• CAS No: 129991-86-2
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 102818
• PubChem ID: 45083723
• Update Time: 2025-04-18

1H-Pyrrole-2-carboxaldehyde,5-ethyl-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde,5-ethyl-3,4-dimethyl-
• 1H-Pyrrole-2-carboxaldehyde, 5-ethyl-3,4-dimethyl- (9CI)
• 5-Ethyl-3,4-dimethyl-1H-pyrrole-2-carbaldehyde
• 129991-86-2

• Inchi： 1S/C9H13NO/c1-4-8-6(2)7(3)9(5-11)10-8/h5,10H,4H2,1-3H3
• InChI Key： BWPUZWSUQJNIBD-UHFFFAOYSA-N
• SMILES： O=CC1=C(C)C(C)=C(CC)N1

Computed Properties

• Exact Mass: 150.09196
• Monoisotopic Mass: 151.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 29.96